Cas no 80839-97-0 (methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate)

methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate structure

80839-97-0 structure

Product name:methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate

CAS No:80839-97-0

MF:C₃₆H₄₅NO₁₄

MW:715.740812063217

CID:1802636

PubChem ID:157439

methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
- methyl 4-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
- Inchi： 1S/C36H45NO14/c1-7-36(46)13-23(50-24-11-20(37(4)5)34(15(3)49-24)51-25-12-22(40)30(41)14(2)48-25)27-17(29(36)35(45)47-6)10-19-28(33(27)44)32(43)26-18(31(19)42)8-16(38)9-21(26)39/h8-10,14-15,20,22-25,29-30,34,38-41,44,46H,7,11-13H2,1-6H3
- InChI Key： NLBNSTYNVGOZCR-UHFFFAOYSA-N
- SMILES： O(C1CC(C(C(C)O1)OC1CC(C(C(C)O1)O)O)N(C)C)C1C2C(=C3C(C4C(=CC(=CC=4C(C3=CC=2C(C(=O)OC)C(CC)(C1)O)=O)O)O)=O)O

Computed Properties

Exact Mass: 715.28400511g/mol
Monoisotopic Mass: 715.28400511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 51
Rotatable Bond Count: 8
Complexity: 1300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 11
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 222Å²
XLogP3: 2.6

methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate Related Literature

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J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
3. A 2,3-butanedione protected chiral glycine equivalent—a new building block for the stereoselective synthesis of enantiopure N-protected α-amino acids

Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
5. A Brønsted acid catalysed enantioselective Biginelli reaction†

Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
6. A CFD study on the performance of CO2 methanation in a water-permeable membrane reactor system

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Iker Riaño,Uxue Uria,Luisa Carrillo,Efraim Reyes,Jose L. Vicario Org. Chem. Front., 2015,2, 206-210
8. A bifunctional pyrazolone–chromone synthon directed organocatalytic double Michael cascade reaction: forging five stereocenters in structurally diverse hexahydroxanthones†

Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
9. 3D-printed insect models offer a feasible method for mating studies of chrysomelid beetles

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10. A block-copolymer hydrogel encapsulates bacteriorhodopsin and produces the longest photochromic response of the membraneprotein under high water content conditions†

Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637

Related Categories

80839-97-0 (methyl 2-ethyl-2,5,7,9-tetrahydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-(2,6-dideoxyhexopyranosyl)-3-(dimethylamino)hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate) Related Products

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